Cas no 1730-23-0 (1-Chloro-1,2-difluoro-1,4-pentadiene)

• Product Name: 1-Chloro-1,2-difluoro-1,4-pentadiene
• CAS No: 1730-23-0
• MF: C₅H₅ClF₂
• MW: 138.543007612228
• CID: 118005
• PubChem ID: 2778262
• Update Time: 2025-10-30

1-Chloro-1,2-difluoro-1,4-pentadiene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-1,2-difluoropenta-1,4-diene
• 1,4-Pentadiene,1-chloro-1,2-difluoro-
• 1-Chloro-1,2-difluoro-1,4-pentadiene
• (1Z)-1-chloro-1,2-difluoropenta-1,4-diene
• 1-CHLORO-1,2-DIFLUORO-1,4-PENTADIENE, 97% MIN.
• 1730-23-0
• (Z)-1-chloro-1,2-difluoropenta-1,4-diene
• SCHEMBL21159757
• AKOS015848842

• MDL： MFCD03094212
• Inchi： 1S/C5H5ClF2/c1-2-3-4(7)5(6)8/h2H,1,3H2/b5-4+
• InChI Key： DNVLBCKCKFFSTP-SNAWJCMRSA-N
• SMILES： Cl/C(=C(/CC=C)\F)/F

Computed Properties

• Exact Mass: 138.00500
• Monoisotopic Mass: 138.0047842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 78.5
• Flash Point: 9.4°C
• Refractive Index: 1.3992
• PSA: 0.00000
• LogP: 2.90940

1-Chloro-1,2-difluoro-1,4-pentadiene Security Information

• Hazard Statement： Flammable
• HazardClass：IRRITANT, FLAMMABLE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides

Additional information on 1-Chloro-1,2-difluoro-1,4-pentadiene

Introduction to 1-Chloro-1,2-difluoro-1,4-pentadiene (CAS No. 1730-23-0)

1-Chloro-1,2-difluoro-1,4-pentadiene, with the CAS number 1730-23-0, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chlorine and fluorine substituents, which impart distinct chemical properties and reactivity profiles.

The molecular formula of 1-Chloro-1,2-difluoro-1,4-pentadiene is C₅H₅ClF₂, and its molecular weight is approximately 148.54 g/mol. The compound's structure consists of a pentadiene backbone with a chlorine atom and two fluorine atoms attached to the terminal carbon atoms. This arrangement provides a combination of conjugated double bonds and halogen substituents, making it an interesting subject for both fundamental research and practical applications.

In the realm of pharmaceutical research, 1-Chloro-1,2-difluoro-1,4-pentadiene has been explored for its potential as a precursor in the synthesis of novel drugs. The presence of halogen substituents can significantly influence the pharmacological properties of molecules, such as their solubility, stability, and biological activity. Recent studies have shown that compounds derived from 1-Chloro-1,2-difluoro-1,4-pentadiene exhibit promising anti-inflammatory and antimicrobial properties, making them potential candidates for drug development.

Beyond pharmaceuticals, 1-Chloro-1,2-difluoro-1,4-pentadiene has found applications in materials science. The compound's conjugated double bonds make it suitable for polymerization reactions, leading to the formation of novel polymers with unique physical and chemical properties. These polymers can be used in various industries, including electronics, coatings, and adhesives. For instance, researchers have developed fluorinated polymers derived from 1-Chloro-1,2-difluoro-1,4-pentadiene that exhibit excellent thermal stability and chemical resistance.

In the field of chemical synthesis, 1-Chloro-1,2-difluoro-1,4-pentadiene serves as a versatile building block for the preparation of complex organic molecules. Its reactivity can be harnessed through various synthetic transformations, such as nucleophilic substitution reactions and cross-coupling reactions. These reactions allow chemists to introduce a wide range of functional groups into the molecule, thereby expanding its utility in synthetic chemistry.

The environmental impact of chemicals is an important consideration in their development and application. Recent studies have focused on the environmental fate and toxicity of 1-Chloro-1,2-difluoro-1,4-pentadiene. While preliminary data suggest that the compound has low toxicity to aquatic organisms at environmentally relevant concentrations, further research is needed to fully understand its long-term effects on ecosystems. Efforts are also underway to develop more sustainable synthesis methods for this compound to minimize its environmental footprint.

In conclusion, 1-Chloro-1,2-difluoro-1,4-pentadiene (CAS No. 1730-23-0) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.